Cas no 2034622-28-9 (N-(3-chloro-2-methylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide)

• Product Name: N-(3-chloro-2-methylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide
• CAS No: 2034622-28-9
• MF: C₁₈H₁₉ClN₂O₃
• MW: 346.808063745499
• CID: 5553841
• PubChem ID: 91815386
• Update Time: 2025-06-14

N-(3-chloro-2-methylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-methylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide
• N-(3-chloro-2-methylphenyl)-2-(oxan-4-yloxy)pyridine-4-carboxamide
• 2034622-28-9
• AKOS026689781
• F6475-3736

• Inchi： 1S/C18H19ClN2O3/c1-12-15(19)3-2-4-16(12)21-18(22)13-5-8-20-17(11-13)24-14-6-9-23-10-7-14/h2-5,8,11,14H,6-7,9-10H2,1H3,(H,21,22)
• InChI Key： LVTLKXJWVDMJRY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(C1C=CN=C(C=1)OC1CCOCC1)=O

Computed Properties

• Exact Mass: 346.1084202g/mol
• Monoisotopic Mass: 346.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 60.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-2-methylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide

Comprehensive Overview of N-(3-chloro-2-methylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide (CAS No. 2034622-28-9)

N-(3-chloro-2-methylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide (CAS No. 2034622-28-9) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name N-(3-chloro-2-methylphenyl) isonicotinamide derivative, belongs to the class of heterocyclic amides, which are known for their diverse biological activities. The presence of both tetrahydro-2H-pyran and isonicotinamide moieties in its structure makes it a promising candidate for further exploration in drug discovery and development.

The compound's molecular formula and weight, along with its precise CAS registry number (2034622-28-9), ensure its unambiguous identification in scientific literature and databases. Researchers and industry professionals frequently search for N-(3-chloro-2-methylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide synthesis methods, pharmacological properties, and potential applications, reflecting the growing interest in this molecule. Its structural complexity, featuring a chloro-methylphenyl group and a tetrahydro-2H-pyran-4-yloxy substituent, contributes to its unique chemical behavior and interaction with biological targets.

In recent years, the demand for novel small-molecule therapeutics and agrochemicals has driven the exploration of compounds like N-(3-chloro-2-methylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide. The compound's potential as a kinase inhibitor or enzyme modulator has been a topic of discussion in scientific forums, aligning with the current trend of targeting specific pathways in disease treatment. Additionally, its solubility, stability, and bioavailability are critical parameters being investigated to assess its suitability for further development.

The synthesis of N-(3-chloro-2-methylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide typically involves multi-step organic reactions, including amide coupling and ether formation. Researchers often optimize these processes to improve yield and purity, addressing common challenges such as regioselectivity and side reactions. The compound's spectroscopic data (e.g., NMR, IR, and mass spectrometry) are well-documented, aiding in its characterization and quality control.

From a commercial perspective, CAS No. 2034622-28-9 is available through specialized chemical suppliers, catering to the needs of academic and industrial laboratories. Its patent status and regulatory compliance are frequently queried by stakeholders, highlighting the importance of transparency in its distribution and use. The compound's price and bulk availability are also common search terms, reflecting its niche but growing market.

In conclusion, N-(3-chloro-2-methylphenyl)-2-((tetrahydro-2H-pyran-4-yl)oxy)isonicotinamide represents a fascinating area of research with potential applications in medicine and agriculture. Its structural versatility and biological relevance make it a subject of ongoing study, with future investigations likely to uncover new insights into its mechanisms and uses. As the scientific community continues to explore this compound, its role in advancing precision medicine and sustainable agrochemicals may become increasingly significant.